Cas no 338783-11-2 (1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide)

• Product Name: 1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide
• CAS No: 338783-11-2
• MF: C₁₅H₁₀Cl₂N₄O₂S
• MW: 381.23649930954
• CID: 5269794
• Update Time: 2026-03-09

1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DICHLOROBENZYL)-2-OXO-N-(1,3,4-THIADIAZOL-2-YL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-[(3,4-dichlorophenyl)methyl]-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1-[(3,4-dichlorophenyl)methyl]-1,2-dihydro-2-oxo-N-1,3,4-thiadiazol-2-yl-
• 1-[(3,4-dichlorophenyl)methyl]-2-oxo-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
• CDS1_001238
• Bionet1_000262
• Oprea1_491752
• DivK1c_002278
• HMS568J04
• 1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide

• Inchi： 1S/C15H10Cl2N4O2S/c16-11-4-3-9(6-12(11)17)7-21-5-1-2-10(14(21)23)13(22)19-15-20-18-8-24-15/h1-6,8H,7H2,(H,19,20,22)
• InChI Key： LTWREYCCFOEYIO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C=CC=C(C(NC2=NN=CS2)=O)C1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 572
• XLogP3: 3
• Topological Polar Surface Area: 103

Additional information on 1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide

Research Briefing on 1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide (CAS: 338783-11-2)

In recent years, the compound 1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide (CAS: 338783-11-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide involves a multi-step process that includes the condensation of 3,4-dichlorobenzylamine with 2-oxo-1,2-dihydropyridine-3-carboxylic acid, followed by coupling with 2-amino-1,3,4-thiadiazole. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and proliferative pathways. For instance, it has been shown to selectively inhibit the activity of protein kinases that play a critical role in cell signaling and disease progression. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and tumor growth, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer.

Recent preclinical trials have further elucidated the pharmacokinetic and pharmacodynamic properties of 1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide. The compound exhibits favorable bioavailability and a relatively long half-life, which are advantageous for therapeutic use. However, challenges such as metabolic stability and potential off-target effects need to be addressed in future studies to optimize its clinical utility.

In conclusion, 1-(3,4-dichlorobenzyl)-2-oxo-N-(1,3,4-thiadiazol-2-yl)-1,2-dihydro-3-pyridinecarboxamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on refining its synthesis, elucidating its mechanism of action in greater detail, and evaluating its safety and efficacy in clinical settings. This compound holds the potential to contribute significantly to the treatment of various diseases, underscoring the importance of continued investigation in this area.